molecular formula C7H14N2O2 B8276515 tert-Butyl 2-ethylidenehydrazine-1-carboxylate CAS No. 56572-28-2

tert-Butyl 2-ethylidenehydrazine-1-carboxylate

Cat. No.: B8276515
CAS No.: 56572-28-2
M. Wt: 158.20 g/mol
InChI Key: ZBGYLPFQGRHLKR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-Butyl 2-ethylidenehydrazine-1-carboxylate is a useful research compound. Its molecular formula is C7H14N2O2 and its molecular weight is 158.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

56572-28-2

Molecular Formula

C7H14N2O2

Molecular Weight

158.20 g/mol

IUPAC Name

tert-butyl N-(ethylideneamino)carbamate

InChI

InChI=1S/C7H14N2O2/c1-5-8-9-6(10)11-7(2,3)4/h5H,1-4H3,(H,9,10)

InChI Key

ZBGYLPFQGRHLKR-UHFFFAOYSA-N

Canonical SMILES

CC=NNC(=O)OC(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of tert-butyl carbazate (50.0 g, 0.38 mole) and acetaldehyde (17.5 g, 0.4 mole) in ethanol (250 mL) was refluxed for 72 h. The solution was concentrated in vacuo and dissolved in ethyl acetate. The solution was washed with water, dried (anhydrous sodium sulfate) and concentrated to afford N′-ethylidene-hydrazinecarboxylic acid tert-butyl ester (56 g) as a light yellow oil that solidified on standing. MS (ESI+) for C7H14N2O2 m/z 159.0 (M+H)+.
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
17.5 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One

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